7-Methoxy-alpha-(2-phenylethyl)imidazo[2,1-b]benzothiazole-3-methanol

• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 1-(6-methoxyimidazo[2,1-b][1,3]benzothiazol-1-yl)-3-phenylpropan-1-ol
• InChI: InChI=1S/C19H18N2O2S/c1-23-14-8-9-15-18(11-14)24-19-20-12-16(21(15)19)17(22)10-7-13-5-3-2-4-6-13/h2-6,8-9,11-12,17,22H,7,10H2,1H3
• InChI Key: FGZOXZPHEDMSOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N3C(=CN=C3S2)C(CCC4=CC=CC=C4)O

Description

7-Methoxy-alpha-(2-phenylethyl)imidazo[2,1-b]benzothiazole-3-methanol is a useful research compound. Its molecular formula is C19H18N2O2S and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Magnesium (0.146 g) in anhydrous ether (15 mL) was treated with (2-bromoethyl)benzene (0.82 mL) and reacted for 2.5 hours. Solid 7-Methoxy-imidazo[2,1-b]benzothiazole-3-carboxaldehyde (Formula M-3) (0.46 g) was added and reacted for 24 hours. The reaction mixture was quenched with 5% ammonium chloride solution and product was extracted into ethyl acetate. Drying and evaporation of solvent gave crude 7-Methoxy-α-(2-phenylethyl) imidazo[2,1-b]benzothiazole-3-methanol (Formula M-4) which was recrystallized from acetonitrile solution to provide pure 7-Methoxy-α-(2-phenylethyl)imidazo[2,1-b]benzothiazole-3-methanol (Formula M-4) (0.60 g), m.p. 166-167°.